Cas no 111210-04-9 (1H-Benzimidazole-4,7-dione,2-(hydroxymethyl)-)

1H-Benzimidazole-4,7-dione,2-(hydroxymethyl)- structure
111210-04-9 structure
Product name:1H-Benzimidazole-4,7-dione,2-(hydroxymethyl)-
CAS No:111210-04-9
MF:C8H6N2O3
MW:178.14484
CID:129172
PubChem ID:13972354

1H-Benzimidazole-4,7-dione,2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-4,7-dione,2-(hydroxymethyl)-
    • 1H-Benzimidazole-4,7-dione,2-(hydroxymethyl)-(9CI)
    • 2-(hydroxymethyl)benzimidazole-4,7-dione
    • 2-Sulfamoylbenzylalcohol
    • AG-G-45576
    • Benzenesulfonamide,2-(hydroxymethyl)-
    • CTK5C2458
    • SureCN1804258
    • CHEMBL313486
    • 2-(hydroxymethyl)-1H-benzimidazole-4,7-dione
    • 111210-04-9
    • Inchi: InChI=1S/C8H6N2O3/c11-3-6-9-7-4(12)1-2-5(13)8(7)10-6/h1-2,11H,3H2,(H,9,10)
    • InChI Key: YRHHKWVTVGPHKF-UHFFFAOYSA-N
    • SMILES: OCC1NC2C(C=CC(=O)C=2N=1)=O

Computed Properties

  • Exact Mass: 178.03788
  • Monoisotopic Mass: 178.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83Ų
  • XLogP3: -0.6

Experimental Properties

  • PSA: 83.05
  • LogP: -0.16280

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